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Compound of Interest

Compound Name: BPU-11

Cat. No.: B15615318

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of the
BPU-11 elastomer, a bio-based polyurethane exhibiting significant strength and toughness.
The information is curated for researchers, scientists, and professionals in drug development
who are interested in advanced biomaterials. This document details the material's mechanical
and structural characteristics, supported by experimental protocols and visual representations
of its synthetic pathway and characterization workflow.

Quantitative Physical Properties

The physical properties of the BPU-11 elastomer have been characterized through various
analytical techniques. A summary of the key quantitative data is presented in the tables below
for ease of comparison.

Mechanical Properties
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Property Value

Tensile Strength > 50 MPa
Elongation at Break ~1500%
Young's Modulus 8.9+ 0.6 MPa
Toughness ~275 MJ m~3
Fracture Energy ~132 kJ m—2

Structural and Thermal Properties (Qualitative)

While specific quantitative thermal data such as glass transition temperature (Tg) and detailed
decomposition temperatures for BPU-11 are not publicly available in the reviewed literature,

general characterizations have been performed.

Property

Observation

Structural

UV-vis Spectroscopy

Colorless and transparent (0.25 mm thickness)

[1]

X-ray Diffraction (XRD)

Amorphous structure

Small-Angle X-ray Scattering (SAXS)

Indicates microphase separation

Atomic Force Microscopy (AFM)

Reveals phase-separated morphology

Thermal (General for Polyurethane Elastomers)

Glass Transition Temperature (TQ)

Typically determined by DSC or DMA

Thermal Decomposition

Typically analyzed by TGA

Experimental Protocols

The following are detailed methodologies for the key experiments typically used to characterize

polyurethane elastomers like BPU-11.
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Synthesis of BPU-11 Elastomer

The BPU-11 elastomer is synthesized via a one-shot polymerization technique. A generalized
protocol is as follows:

o Pre-treatment of Reactants: Polyols and chain extenders are dried under vacuum at 80°C for
24 hours to remove moisture. Diisocyanates are used as received.

e Mixing: The pre-treated polyols, chain extender, and a catalyst (e.g., Tin(ll) 2-
ethylhexanoate) are mixed in a polypropylene beaker with mechanical stirring.

» Addition of Diisocyanate: The diisocyanate (e.g., MDI) is quickly added to the mixture under
a nitrogen blanket with rapid stirring for approximately 30 seconds.

e Casting and Curing: The viscous polymer mixture is poured into a mold (e.g., silica or Teflon-
coated) and cured in an oven at a specified temperature (e.g., 50°C) for an extended period
(e.g., 100 hours) to ensure complete polymerization.

o Post-Curing and Sample Preparation: The cured elastomer is then subjected to a post-curing
process, which may involve further heating to stabilize its properties. For mechanical testing,
films can be prepared by solvent casting, where the dried polymer is dissolved in a solvent
like DMF, cast onto a flat surface, and dried to a specific thickness.

Mechanical Testing

Mechanical properties are determined following standards such as ASTM D412 or ISO 37.
o Sample Preparation: Dumbbell-shaped specimens are cut from the cured elastomer sheets.

o Tensile Testing: A universal testing machine is used to perform uniaxial tensile tests at a
constant crosshead speed (e.g., 500 mm/min). Stress and strain are recorded until the
specimen fractures.

» Data Analysis: Engineering stress is calculated as the applied force divided by the initial
cross-sectional area, and engineering strain is the change in length divided by the initial
length. True stress and strain can also be calculated.
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Thermal Analysis

 Differential Scanning Calorimetry (DSC):
o Asmall sample (5-10 mg) is hermetically sealed in an aluminum pan.

o The sample is subjected to a controlled temperature program, typically involving heating,
cooling, and reheating cycles (e.g., from -80°C to 200°C at a rate of 10°C/min) under a
nitrogen atmosphere.

o The heat flow as a function of temperature is recorded to determine the glass transition
temperature (Tg), melting temperature (Tm), and crystallization temperature (Tc).

e Thermogravimetric Analysis (TGA):
o Asmall sample (10-20 mg) is placed in a TGA pan.

o The sample is heated at a constant rate (e.g., 10°C/min) in a controlled atmosphere (e.qg.,
nitrogen or air) to a high temperature (e.g., 800°C).

o The weight loss of the sample as a function of temperature is recorded to determine the
onset of decomposition and the thermal stability of the material.

e Dynamic Mechanical Analysis (DMA):

o Arectangular specimen is subjected to a sinusoidal oscillating strain at a specific
frequency (e.g., 1 Hz).

o The temperature is ramped over a desired range (e.g., -100°C to 150°C) at a constant
heating rate (e.g., 3°C/min).

o The storage modulus (E"), loss modulus (E"), and tan delta (E"/E") are measured as a
function of temperature to determine the viscoelastic properties and the glass transition
temperature.

Swelling Behavior

o Sample Preparation: Pre-weighed, dried samples of the elastomer are prepared.
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e Immersion: The samples are immersed in various solvents (e.g., toluene, water, ethanol) at a

constant temperature.

o Equilibrium Swelling: At regular intervals, the samples are removed, the surface solvent is
wiped off, and the samples are weighed until a constant weight (equilibrium swelling) is

reached.

o Calculation: The swelling ratio is calculated as: Swelling Ratio (%) = [(Ws - Wd) / Wd] x 100
where Ws is the weight of the swollen sample and Wd is the initial dry weight.

Visualizations
Synthesis and Characterization Workflow

The following diagram illustrates the general workflow for the synthesis and subsequent
characterization of the BPU-11 elastomer.
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Caption: Workflow for BPU-11 synthesis and characterization.

Conceptual Structure of BPU-11

The exceptional properties of BPU-11 are attributed to its unique molecular architecture, which
features a combination of rigid and flexible segments that form supramolecular cross-linked
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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